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Abstract

Meconin, identified by CAS number 569-31-3, is a phthalideisoquinoline alkaloid naturally
occurring in opium poppy (Papaver somniferum) and is also a primary metabolite of the
antitussive drug noscapine. While extensively utilized as a reliable biomarker for illicit opiate
consumption, particularly in neonatal drug testing, its intrinsic pharmacological properties
remain largely unexplored. This technical guide provides a comprehensive overview of the
current scientific knowledge on meconin, focusing on its chemical properties, synthesis,
analytical methodologies for its detection, and the limited available information regarding its
biological activities. This document aims to serve as a foundational resource for researchers
and professionals in drug development interested in the further investigation of meconin and
its potential therapeutic applications.

Introduction

Meconin, also known as 6,7-dimethoxyphthalide or opianyl, is a lactone of meconinic acid.[1]
It is structurally related to other opium alkaloids and is a key metabolite of noscapine, a non-
narcotic cough suppressant that has also been investigated for its anticancer properties.[2][3]
[4] The primary application of meconin in the scientific and clinical fields to date has been as a
forensic marker to distinguish between the use of illicit heroin and pharmaceutical opioids.[5] Its
presence in biological samples, such as urine and meconium, is considered a strong indicator
of exposure to street heroin, which often contains noscapine as an impurity.[5] Despite its
prevalence in forensic toxicology, the independent pharmacological effects and mechanism of
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action of meconin are not well-documented in publicly available literature. This whitepaper
consolidates the existing technical data on meconin to facilitate future research into its
potential biological activities.

Chemical and Physical Properties

Meconin is a white, crystalline solid with a molecular formula of C10H1004 and a molecular
weight of 194.18 g/mol .[6][7] A summary of its key chemical and physical properties is
presented in Table 1.

Property Value Reference(s)

CAS Number 569-31-3 [61[7]

Molecular Formula C10H1004 [6][7]

Molecular Weight 194.18 g/mol [61[7]
6,7-dimethoxy-1(3H)-

IUPAC Name , [7]
isobenzofuranone

6,7-Dimethoxyphthalide,
Synonyms _ _ [1][8]
Opianyl, Meconic Lactone

Not explicitly found in search

Melting Point 101-102 °C
results
Soluble in chloroform, ethanol,
Solubility and other organic solvents. [6]
Limited solubility in water.
Appearance White crystalline solid [6]

Synthesis of Meconin

While meconin is a natural product and a metabolite, its chemical synthesis is crucial for
producing standards for analytical testing and for further pharmacological investigation. A
detailed, step-by-step experimental protocol for the synthesis of meconin is not readily
available in the reviewed literature. However, based on the synthesis of structurally similar
phthalides, a putative synthetic pathway can be proposed starting from opianic acid.
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Putative Synthesis of Meconin from Opianic Acid:

A potential synthesis route involves the reduction of opianic acid (2-formyl-3,4-
dimethoxybenzoic acid). This reduction could be achieved using a suitable reducing agent,
such as sodium borohydride (NaBHa4), to convert the aldehyde group to a hydroxyl group,
which would then spontaneously cyclize to form the lactone, meconin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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